N-[(1-Aminocycloheptyl)methyl]-3,4-dihydro-1H-isochromene-3-carboxamide;hydrochloride

• IUPAC Name: N-[(1-aminocycloheptyl)methyl]-3,4-dihydro-1H-isochromene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H26N2O2.ClH/c19-18(9-5-1-2-6-10-18)13-20-17(21)16-11-14-7-3-4-8-15(14)12-22-16;/h3-4,7-8,16H,1-2,5-6,9-13,19H2,(H,20,21);1H
• InChI Key: POCIYRSUGIRMIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNC(=O)C2CC3=CC=CC=C3CO2)N.Cl
• Molecular Formula: C18H27ClN2O2
• Molecular Weight: 338.9 g/mol

Description

“N-[(1-Aminocycloheptyl)methyl]-3,4-dihydro-1H-isochromene-3-carboxamide;hydrochloride” is a chemical compound with the molecular weight of 338.88. The IUPAC name for this compound is N-((1-aminocycloheptyl)methyl)chromane-2-carboxamide hydrochloride.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 338.88. Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Asymmetric Synthesis of α‐Amino Acids

The study by Oppolzer, Tamura, and Deerberg (1992) demonstrates the asymmetric synthesis of α‐amino acids and α‐N‐hydroxyamino acids from N‐Acylbornane‐10,2‐sultams, showcasing the practical use of 1-chloro-1-nitrosocyclohexane as an [NH] equivalent. This methodology could be relevant for synthesizing derivatives or analogs of the queried compound, potentially offering pathways to novel amino acids or hydroxyamino acids with specific chirality and properties (Oppolzer, Tamura, & Deerberg, 1992).

Heterospirocyclic 3-Amino-2H-azirines as Synthons

Strässler, Linden, and Heimgartner (1997) explored novel heterospirocyclic N-methyl-N-phenyl-2H-azirin-3-amines as synthons for heterocyclic α-amino acids. This research outlines the synthesis of complex amino acid derivatives and peptides, potentially analogous to the research applications of the queried compound. Such synthons could lead to the development of new pharmaceuticals or materials with unique biological or chemical properties (Strässler, Linden, & Heimgartner, 1997).

Novel Sulfanilyl Amino Acids and Dipeptides

El-Sayed (2007) discussed the synthesis of novel sulfanilyl amino acids and dipeptide derivatives, illustrating the potential for creating a variety of amino acid derivatives with sulfanilyl groups. This research highlights the versatility of amino acid chemistry and the potential to develop new compounds with specific functionalities for scientific and pharmaceutical applications (El-Sayed, 2007).

Conjugates of Poly(N-isopropyl acrylamide-co-acrylic acid)

Bulmus, Patır, Tuncel, and Pişkin (2003) synthesized conjugates of poly(N-isopropyl acrylamide-co-acrylic acid) with alanine monopeptide, dipeptide, and tripeptide, illustrating the interface of polymer science and peptide chemistry. This research demonstrates the potential for designing polymer-peptide conjugates for various applications, including drug delivery and biomaterials development, which could be relevant to the structural or functional analogs of the queried compound (Bulmus, Patır, Tuncel, & Pişkin, 2003).